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Chemical Profile & Handling Overview

The table below summarizes the key chemical and handling information for Bromosporine that you will

need for laboratory work.

Property Specification

CAS Number 1619994-69-2 [1] [2] [3]

Molecular Formula C17H20N6O4S [2] [4] [3]

Molecular Weight 404.4 g/mol [2] [4] [3]

Purity >98% [1] [2]

Solubility in DMSO ≥ 40.4 mg/mL (∼100 mM) [3]

Primary Solvent DMSO [2] [3]

Storage (Lyophilized Powder) -20°C, desiccated [2]

Storage (Solution in DMSO) -20°C [2]
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Stock Solution Preparation & Storage Protocol

This section provides a step-by-step procedure for preparing a standard 10 mM Bromosporine stock

solution.

Materials and Equipment

Bromosporine lyophilized powder (e.g., 5 mg) [2]
Anhydrous DMSO (cell culture grade, sterile-filtered recommended)

Analytical balance
Sterile microcentrifuge tubes (e.g., 1.5 mL or 1.7 mL)

Micropipettes and sterile tips
Vortex mixer

Personal Protective Equipment (PPE): Lab coat, gloves, and safety glasses.

Step-by-Step Procedure

Weighing: Bring the Bromosporine vial to room temperature before opening to prevent

condensation. Accurately weigh out the desired amount of powder.
Reconstitution: To prepare a 10 mM stock solution, reconstitute 5 mg of Bromosporine powder in

1.235 mL of anhydrous DMSO [2].
Mixing: Cap the tube tightly and vortex thoroughly for 1-3 minutes until the powder is completely

dissolved, yielding a clear solution.
Aliquoting: Immediately aliquot the dissolved stock solution into sterile, labeled microcentrifuge

tubes. Recommended aliquot volumes are 20-100 µL to minimize freeze-thaw cycles [2].
Storage: Store all aliquots at -20°C in the dark [2]. The lyophilized powder is stable for at least 24

months when stored desiccated at -20°C. Once in solution, it should be used within 3 months to
prevent loss of potency [2].

Critical Experimental Considerations

Freeze-Thaw Cycles: Aliquot the stock solution to avoid repeated freezing and thawing, which can

lead to precipitation and degradation of the compound [2].
Aseptic Technique: While DMSO itself is bacteriostatic, using sterile tubes and techniques during

preparation prevents microbial contamination.
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Concentration Verification: If critical for your assay, consider verifying the concentration of your

stock solution using a method like UV spectrophotometry, as slight variations can occur.

In Vitro Application & Workflow

Bromosporine is a broad-spectrum bromodomain inhibitor. The following workflow outlines its typical use

in cell-based assays.

Prepare 10 mM Stock Solution
in DMSO

Thaw aliquot completely
at room temperature

Vortex briefly to ensure
homogeneity

Dilute in cell culture media
to desired working concentration

Add to cells
(e.g., 0.1 - 20 µM)

Note: Final DMSO concentration
should typically be ≤0.1%

Incubate and assay
(typically 48-72 hours)

Click to download full resolution via product page

Key Points for Cell Assays:

Working Concentrations: The effective concentration varies by cell type and assay objective.
Literature reports using a wide range, from nanomolar (e.g., 100 nM) to micromolar (e.g., 1-20 µM)
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levels [1].

Vehicle Control: Always include a vehicle control group treated with the same final concentration of
DMSO (e.g., 0.1%) as your experimental groups to account for any solvent effects.

DMSO Final Concentration: As a general rule, the final concentration of DMSO in cell culture media
should not exceed 0.1% (v/v) to avoid cytotoxicity.

Mechanism of Action & Research Applications

Bromosporine is a potent, broad-spectrum inhibitor of bromodomains, which are protein modules that

recognize acetylated lysine residues on histones and other proteins, thereby "reading" epigenetic marks [1]

[5]. Its primary mechanism is to disrupt the recruitment of chromatin-modifying complexes and

transcriptional regulators to acetylated chromatin.
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Key research applications based on its biological activity include:

Synergistic Cancer Therapy: Bromosporine enhances the cytotoxic effect of 5-fluorouracil (5-FU)

in colorectal cancer cells, reducing cell viability and increasing apoptosis [1].
Latent HIV-1 Reactivation: It can reactivate latent HIV-1 in vitro, making it a potential candidate for

"shock and kill" eradication strategies [1] [2].
Chemical Probe: Its broad-spectrum activity makes it a valuable tool for functional assays exploring

bromodomain biology [1] [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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